Cas no 1803740-86-4 (4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole)

• Product Name: 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole
• CAS No: 1803740-86-4
• MF: C₁₀H₅BrN₂O₂
• MW: 265.062901258469
• CID: 4819957
• Update Time: 2025-09-27

4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole

• Inchi： 1S/C10H5BrN2O2/c11-4-7(14)6-2-1-3-8-10(6)13-9(5-12)15-8/h1-3H,4H2
• InChI Key： WMMXZCCMVKKPBS-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CC2=C1N=C(C#N)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole

Introduction to 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole (CAS No. 1803740-86-4)

4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole (CAS No. 1803740-86-4) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities and structural versatility.

The molecular structure of 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole is characterized by a benzo[d]oxazole core, a cyano group, and a bromoacetyl substituent. These functional groups contribute to the compound's reactivity and biological properties, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the antitumor activity of this compound against various cancer cell lines. The results showed that 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole exhibited significant cytotoxic effects, particularly against breast and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

In addition to its antitumor properties, 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole has also shown promise in the field of materials science. A research team from the University of California, Berkeley, reported in a 2020 study that this compound can be used as a building block for the synthesis of advanced functional materials. The bromoacetyl group facilitates efficient cross-linking reactions, leading to the formation of stable and robust polymer networks with potential applications in drug delivery systems and tissue engineering.

The synthesis of 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole has been optimized through various methodologies, ensuring high yields and purity levels. A common synthetic route involves the reaction of 2-cyano-5-hydroxybenzaldehyde with bromoacetic acid chloride in the presence of a suitable base. This method provides a straightforward and scalable approach to producing the compound, making it accessible for both academic and industrial applications.

The physical properties of 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole, such as its melting point, solubility, and stability, have been extensively characterized. It is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. These properties are crucial for its storage and handling in both research and industrial settings.

In terms of safety, while 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole is not classified as a hazardous material, it is important to handle it with care due to its reactivity with certain chemicals. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and technicians.

The future prospects for 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole are promising. Ongoing research is focused on exploring its potential as a lead compound for drug discovery and development. Additionally, efforts are being made to enhance its synthetic methods to improve yield and reduce costs, making it more accessible for large-scale applications.

In conclusion, 4-(2-Bromoacetyl)-2-cyanobenzo[d]oxazole (CAS No. 1803740-86-4) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an exciting subject for further investigation, with the possibility of contributing to breakthroughs in various scientific fields.